ethyl {[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]carbamoyl}formate

• IUPAC Name: ethyl 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)anilino]-2-oxoacetate
• InChI: InChI=1S/C13H13N3O4/c1-3-19-13(18)11(17)15-10-6-4-9(5-7-10)12-14-8(2)16-20-12/h4-7H,3H2,1-2H3,(H,15,17)
• InChI Key: IKQPXKZCKPFGRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=C(C=C1)C2=NC(=NO2)C
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing an oxygen atom and two nitrogen atoms. They are known to possess various biological activities, including anti-bacterial, anti-viral, and anti-leishmanial effects. They are also used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the reaction of amidoximes with carboxylic acids and their derivatives. The reaction can be carried out in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

1,2,4-Oxadiazoles have four regioisomeric structures. They possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen. In some cases, intramolecular hydrogen bonding between the nitrogen atom of the oxadiazole moiety and an NH2 group has been observed.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to their low aromaticity and the presence of a weak O–N bond. This property is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific 1,2,4-oxadiazole compound can vary depending on its substituents. For example, one study reported a yield of 85% and a melting point of 133–135 °C for a certain 1,2,4-oxadiazole derivative.

Mechanism of Action

While the specific mechanism of action for your compound is not available, many 1,2,4-oxadiazoles exert their biological effects by inhibiting key enzymes. For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-oxadiazole compound would depend on its exact structure and properties. As a general note, some 1,2,4-oxadiazoles are classified as Acute Tox. 4 Oral, indicating they are harmful if swallowed.

Future Directions

The versatility of 1,2,4-oxadiazoles in drug discovery has led to increased interest in developing new synthetic methods and exploring their potential applications. Future research may focus on designing new chemical entities with improved anti-infective activity.